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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of syngenite
(K2Ca(S04)2:H20) as a hydration activator for anhydrite (CaSOa). The information compiled
herein is intended to facilitate research and development of anhydrite-based materials by
detailing the mechanism of activation, experimental protocols, and key performance data.

Introduction

Anhydrite, the anhydrous form of calcium sulfate, exhibits a slow hydration rate due to its low
solubility compared to its hydration product, gypsum (CaS0Oa-2H20). This slow reaction
necessitates the use of activators to make it a viable binder in various applications, including
construction materials and potentially as an excipient in pharmaceutical formulations.
Syngenite has been identified as an effective hydration activator, promoting the dissolution of
anhydrite and providing nucleation sites for the crystallization of gypsum.[1][2] The activating
effect is largely attributed to the in-situ formation of syngenite when potassium sulfate (K2SOa)
is used as an activator.[3][4][5]

Mechanism of Activation

The hydration of anhydrite in the presence of a potassium sulfate activator follows a
"dissolution-nucleation-crystallization” mechanism.[3][4] The process can be summarized in the
following steps:
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 Dissolution: Anhydrite dissolves in water, releasing Ca?* and SO42?~ ions.

e Syngenite Formation: In the presence of K2SOa4, syngenite (K2Ca(S0a4)2:-H20) is formed on
the surface of the anhydrite particles.[3][4][5] This double salt is an intermediate in the
reaction.

» Nucleation: Syngenite crystals act as heterogeneous nucleation seeds for the crystallization
of gypsum.[1][2] The effectiveness of syngenite as a nucleating agent is enhanced when it
is present as sub-micrometer sized crystals.[1][2][3]

o Gypsum Crystallization: The formation of stable gypsum nuclei leads to the rapid
crystallization of gypsum, consuming the dissolved Ca2* and SO42- ions and driving the
further dissolution of anhydrite.

This accelerated process results in a faster setting and hardening of the anhydrite binder.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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anhydrite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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